Cas no 23111-69-5 (1-Piperazinecarboxylicacid, 4-[2-[(ethoxycarbonyl)amino]ethyl]-, ethyl ester)

1-Piperazinecarboxylicacid, 4-[2-[(ethoxycarbonyl)amino]ethyl]-, ethyl ester structure
23111-69-5 structure
Product Name:1-Piperazinecarboxylicacid, 4-[2-[(ethoxycarbonyl)amino]ethyl]-, ethyl ester
CAS No:23111-69-5
MF:C12H23N3O4
MW:273.328723192215
CID:279849
PubChem ID:211427
Update Time:2025-04-19

1-Piperazinecarboxylicacid, 4-[2-[(ethoxycarbonyl)amino]ethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid, 4-[2-[(ethoxycarbonyl)amino]ethyl]-, ethyl ester
    • ethyl 4-[2-(ethoxycarbonylamino)ethyl]piperazine-1-carboxylate
    • BRN 0813314
    • 1-Piperazinecarboxylic acid, 4-(2-(ethoxycarbonylimino)ethyl)-, ethyl ester
    • Ethyl 4-(2-(ethoxycarbonylimino)ethyl)-1-piperazinecarboxylate
    • 5-23-01-00264 (Beilstein Handbook Reference)
    • DTXSID00177680
    • AKOS003308546
    • 23111-69-5
    • ethyl 4-{2-[(ethoxycarbonyl)amino]ethyl}-1-piperazinecarboxylate
    • Inchi: 1S/C12H23N3O4/c1-3-18-11(16)13-5-6-14-7-9-15(10-8-14)12(17)19-4-2/h3-10H2,1-2H3,(H,13,16)
    • InChI Key: BXKNCMUUFRFHAX-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1CCN(CCNC(=O)OCC)CC1)=O

Computed Properties

  • Exact Mass: 273.16899
  • Monoisotopic Mass: 273.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Density: 1.129
  • Boiling Point: 404.6°Cat760mmHg
  • Flash Point: 198.5°C
  • Refractive Index: 1.488
  • PSA: 71.11

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